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Compound of Interest

Compound Name: N-Nitrosoheptamethyleneimine
CAS No.: 20917-49-1
Cat. No.: B1205763
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the chemical properties, structure,
and analytical methodologies pertaining to N-Nitrosoheptamethyleneimine. The information
is intended to support research and development activities where this compound is of interest.

Core Chemical and Physical Properties

N-Nitrosoheptamethyleneimine is a nitroso compound characterized by a
heptamethyleneimine ring with a nitroso group attached to the nitrogen atom. Its chemical and
physical properties are summarized below.
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Property Value Citation
Molecular Formula C7H14N20 [1112]
Molecular Weight 142.20 g/mol [1][2]

Light yellow to yellow powder,
Appearance o [1112][3]
lump, or clear liquid

>99.0% (by Gas

Purit 1][2][3

Y Chromatography) i)
Melting Point 28 °C [1][2]
CAS Registry Number 20917-49-1 [1112113114]

Heptamethylenenitrosamine,

N-nitrosoazacyclooctane, N-
Synonyms ] ] [1][4]

nitrosooktahydroazocin,

Octahydro-1-nitroso-azocine

Room temperature,
Storage Conditions recommended to be stored in [2]

a cool, dark place below 15°C

Chemical Structure

o |[UPAC Name: N-Nitrosoheptamethyleneimine
e SMILES Notation: O=NN1CCCCCCC1

o Chemical Structure: (A 2D chemical structure diagram would be presented here in a full
whitepaper)

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and analysis
of N-Nitrosoheptamethyleneimine. These are based on established methods for N-
nitrosamine compounds and should be adapted and optimized for specific laboratory
conditions.
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Synthesis of N-Nitrosoheptamethyleneimine

This protocol describes the nitrosation of heptamethyleneimine using sodium nitrite in an acidic
medium. This is a common and effective method for the synthesis of N-nitrosamines.[5][6]

Materials:

e Heptamethyleneimine

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Dichloromethane (CH2Cl2)

e Anhydrous magnesium sulfate (MgSQOa)
o Deionized water

e |ce

Equipment:

» Round-bottom flask with a magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Standard glassware
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve
heptamethyleneimine in deionized water and cool the solution to 0-5 °C in an ice bath.
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 Acidification: Slowly add concentrated hydrochloric acid to the stirred solution, maintaining
the low temperature.

 Nitrosation: Prepare a solution of sodium nitrite in deionized water. Add this solution
dropwise to the acidic heptamethyleneimine solution over a period of 30-60 minutes,
ensuring the temperature remains below 10 °C.

» Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at
low temperature for an additional 1-2 hours. The reaction progress can be monitored by thin-
layer chromatography (TLC).

o Extraction: Once the reaction is complete, transfer the mixture to a separatory funnel. Extract
the aqueous layer with dichloromethane (3 x 50 mL).

e Drying and Concentration: Combine the organic extracts and dry over anhydrous
magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary
evaporator to yield the crude N-Nitrosoheptamethyleneimine.

o Purification: The crude product can be further purified by vacuum distillation or column
chromatography.

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a general method for the qualitative and quantitative analysis of N-
Nitrosoheptamethyleneimine. GC-MS is a highly sensitive and selective technique for the
analysis of volatile and semi-volatile nitrosamines.[7][8]

Materials:

* N-Nitrosoheptamethyleneimine sample

» High-purity solvent (e.g., dichloromethane or methanol)
« Internal standard (e.g., N-nitrosodipropylamine-d14)

Equipment:
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Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate GC column (e.g., a mid-polar capillary column)

Autosampler vials

Microsyringes

Procedure:

o Sample Preparation: Accurately weigh a known amount of the N-
Nitrosoheptamethyleneimine sample and dissolve it in a suitable high-purity solvent to a
known volume. Prepare a series of calibration standards in the same manner. Spike all
samples and standards with a known concentration of the internal standard.

e GC-MS Instrument Setup:

[e]

Injector: Set to a temperature of 250 °C with a splitless injection mode.

o

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and
hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

o

[¢]

MS Interface Temperature: 280 °C.

[¢]

lon Source Temperature: 230 °C.

[e]

Mass Spectrometer: Operate in electron ionization (El) mode and scan over a mass range
of m/z 35-350. For quantitative analysis, use selected ion monitoring (SIM) mode.

e Analysis: Inject a fixed volume (e.g., 1 pL) of the prepared sample and standards into the
GC-MS system.

o Data Analysis: Identify N-Nitrosoheptamethyleneimine in the sample chromatogram by
comparing its retention time and mass spectrum to that of a certified reference standard.
Quantify the concentration using a calibration curve constructed from the peak area ratios of
the analyte to the internal standard.
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Visualizations

The following diagrams illustrate the generalized workflows for the synthesis and analysis of N-
Nitrosoheptamethyleneimine.

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N-Nitrosoheptamethyleneimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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